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Compound of Interest

Compound Name: JC-171

Cat. No.: B8117439 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of JC-171, a Selective NLRP3 Inflammasome Inhibitor.

This document provides crucial safety and logistical information for the proper handling and

disposal of JC-171. As a selective inhibitor of the NLRP3 inflammasome, JC-171 is a valuable

tool in research, particularly in studies related to inflammatory diseases.[1][2][3] Adherence to

proper safety and disposal protocols is paramount to ensure a safe laboratory environment and

to comply with regulatory standards.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of JC-171 is the first step in safe

handling. This data is summarized in the table below.

Property Value

CAS Number 2112809-98-8

Molecular Formula C₁₆H₁₇ClN₂O₅S

Molecular Weight 384.83 g/mol

Physical Appearance Solid

Solubility DMSO: 250 mg/mL (649.64 mM)

Storage Temperature -20°C
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Health and Safety Information
While a specific Safety Data Sheet (SDS) for JC-171 was not found, general safety precautions

for handling research-grade chemicals of this nature should be strictly followed.

General Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Use in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Emergency Procedures:

Skin Contact: Immediately wash with soap and copious amounts of water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.

Ingestion: Wash out mouth with water, provided the person is conscious. Call a physician.

Proper Disposal Procedures
The disposal of JC-171 must be conducted in accordance with all local, state, and federal

regulations.[4] As a research chemical, it should be treated as hazardous waste unless

explicitly stated otherwise by a comprehensive safety assessment.

Step-by-Step Disposal Guidance:

Consult Institutional Guidelines: Before beginning any disposal process, consult your

institution's Environmental Health and Safety (EHS) office for specific protocols regarding
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chemical waste.

Waste Segregation: Do not mix JC-171 waste with other waste streams. It should be

collected in a designated, properly labeled, and sealed hazardous waste container.

Container Labeling: The waste container must be clearly labeled with the chemical name

("JC-171"), the quantity, and the appropriate hazard symbols.

Storage of Waste: Store the sealed waste container in a designated, secure, and well-

ventilated area, away from incompatible materials, until it is collected by a licensed waste

disposal contractor.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's approved waste management vendor. Do not attempt to dispose of

JC-171 down the drain or in regular trash.

Experimental Protocols Cited
JC-171 is a selective NLRP3 inflammasome inhibitor, and its primary mechanism of action is

the inhibition of LPS/ATP-induced IL-1β release from macrophages.

Inhibition of IL-1β Release from J774A.1 Macrophages:

Objective: To determine the IC₅₀ of JC-171 for inhibiting NLRP3 inflammasome activation.

Cell Line: J774A.1 murine macrophage cells.

Methodology:

Prime J774A.1 cells with lipopolysaccharide (LPS).

Treat the primed cells with varying concentrations of JC-171.

Induce NLRP3 inflammasome activation with adenosine triphosphate (ATP).

Measure the concentration of released interleukin-1β (IL-1β) in the cell supernatant using

an appropriate immunoassay (e.g., ELISA).
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Calculate the half-maximal inhibitory concentration (IC₅₀) from the dose-response curve.

Result: The IC₅₀ of JC-171 for inhibiting LPS/ATP-induced IL-1β release from J774A.1

macrophages is 8.45 μM.[3][5]

Visualizing the JC-171 Disposal Workflow and
Mechanism of Action
To further clarify the procedural steps and the biological context of JC-171, the following

diagrams have been generated.

JC-171 Disposal Workflow

Step 1: Consult Institutional EHS Guidelines

Step 2: Segregate JC-171 Waste

Follow established protocols

Step 3: Label Waste Container

Use designated hazardous waste containers

Step 4: Store Waste Securely

Include chemical name, quantity, and hazards

Step 5: Professional Disposal via Licensed Vendor

Arrange for collection

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the proper disposal of JC-171 waste.
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JC-171 Mechanism of Action
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Caption: A simplified signaling pathway showing how JC-171 inhibits the NLRP3

inflammasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for
inflammatory diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]

2. Nutraceutical Strategies for Suppressing NLRP3 Inflammasome Activation: Pertinence to
the Management of COVID-19 and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

3. Inhibiting the NLRP3 Inflammasome [mdpi.com]

4. eurogentec.com [eurogentec.com]

5. resources.finalsite.net [resources.finalsite.net]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for JC-171].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117439#jc-171-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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